(1E)-1,3-dibromo-2-methylprop-1-ene
Description
Molecular Structure Analysis
The molecular structure of “(1E)-1,3-dibromo-2-methylprop-1-ene” can be inferred from its name. It likely contains a double bond (indicated by “ene”) between the first and second carbons. The “1,3-dibromo” indicates the presence of bromine atoms on the first and third carbons, and “2-methyl” indicates a methyl group on the second carbon .Mechanism of Action
The mechanism of action would depend on the specific reaction that “(1E)-1,3-dibromo-2-methylprop-1-ene” is involved in. For example, in an E2 elimination reaction, a base would abstract a proton from the carbon adjacent to the one bearing the bromine atom, leading to the formation of a double bond and the expulsion of the bromide ion .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1E)-1,3-dibromo-2-methylprop-1-ene involves the bromination of 2-methylpropene followed by elimination of HBr to form the desired product.", "Starting Materials": [ "2-methylpropene", "bromine", "sodium bromide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Mix 2-methylpropene with bromine in the presence of sulfuric acid and water to initiate bromination.", "Step 2: Add sodium bromide to the reaction mixture to increase the yield of the desired product.", "Step 3: Allow the reaction to proceed until the bromination is complete.", "Step 4: Remove excess bromine and HBr by distillation.", "Step 5: Heat the reaction mixture to initiate elimination of HBr.", "Step 6: Collect the product by distillation and purify as necessary." ] } | |
CAS RN |
28357-78-0 |
Product Name |
(1E)-1,3-dibromo-2-methylprop-1-ene |
Molecular Formula |
C4H6Br2 |
Molecular Weight |
213.9 |
Purity |
95 |
Origin of Product |
United States |
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